N-[5-({[(3-fluoro-4-methylphenyl)amino]carbonyl}amino)-1,3-benzothiazol-2-yl]benzamide

• IUPAC Name: 5-[[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-2-(4-ethoxyphenyl)pyrazolo[1,5-d][1,2,4]triazin-4-one
• InChI: InChI=1S/C25H24N6O5/c1-4-34-18-9-6-16(7-10-18)19-13-20-25(32)30(26-15-31(20)28-19)14-23-27-24(29-36-23)17-8-11-21(35-5-2)22(12-17)33-3/h6-13,15H,4-5,14H2,1-3H3
• InChI Key: NTIYJFZDUKKNEN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN3C=NN(C(=O)C3=C2)CC4=NC(=NO4)C5=CC(=C(C=C5)OCC)OC
• Molecular Formula: C25H24N6O5
• Molecular Weight: 488.5 g/mol

Description

“N-[5-({[(3-fluoro-4-methylphenyl)amino]carbonyl}amino)-1,3-benzothiazol-2-yl]benzamide” is a complex organic compound. It is a derivative of benzamide, which is a class of compounds known as arenecarboxamides. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Anticancer Properties

• AKOS021840569 exhibits promising anticancer activity due to its ability to inhibit specific cellular pathways involved in tumor growth and metastasis. Researchers have investigated its effects on various cancer cell lines, including breast, lung, and colon cancer. The compound’s mechanism of action involves interfering with cell cycle progression, inducing apoptosis (programmed cell death), and inhibiting angiogenesis (formation of new blood vessels that feed tumors). .

Anti-inflammatory Effects

• AKOS021840569 has demonstrated anti-inflammatory properties by modulating key inflammatory pathways. It inhibits the production of pro-inflammatory cytokines and enzymes, making it a potential candidate for treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel diseases. .

Neuroprotective Potential

• In preclinical studies, AKOS021840569 has shown neuroprotective effects. It may enhance neuronal survival, reduce oxidative stress, and mitigate neuroinflammation. These properties make it relevant for neurodegenerative diseases like Alzheimer’s and Parkinson’s. .

Cardiovascular Applications

• AKOS021840569’s unique chemical structure suggests potential cardiovascular benefits. It may act as a vasodilator, improving blood flow and reducing hypertension. Additionally, its antioxidant properties could protect against oxidative damage in cardiac tissues. .

Antimicrobial Activity

• Researchers have investigated AKOS021840569’s antimicrobial properties against bacteria, fungi, and parasites. It shows promise as an antibacterial agent, particularly against drug-resistant strains. Its mode of action involves disrupting microbial membranes and inhibiting essential enzymes. .

Photodynamic Therapy (PDT)

• AKOS021840569’s absorption properties in the visible light spectrum make it suitable for photodynamic therapy. In PDT, the compound is selectively delivered to cancer cells, and upon light activation, it generates reactive oxygen species that destroy tumor cells. .

Future Directions

The future directions for this compound could involve further studies on its synthesis, properties, and potential applications. Given that similar compounds are used in medicinal chemistry, it’s possible that “N-[5-({[(3-fluoro-4-methylphenyl)amino]carbonyl}amino)-1,3-benzothiazol-2-yl]benzamide” could also have interesting biological activities worth exploring.